3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethoxy)phenol
Description
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethoxy)phenol (TMDFT) is a synthetic compound with potential applications in a variety of scientific fields. It is a boron-containing phenol that has been studied for its properties as an antioxidant, anti-inflammatory, and anti-cancer agent. TMDFT has been used in a variety of experiments, from chemical synthesis to biological studies, due to its unique structure and properties.
Scientific Research Applications
Crystal Structure and Spectroscopy Studies
- Synthesis and Crystallography : Compounds containing the 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) moiety have been synthesized and characterized using X-ray diffraction and density functional theory (DFT) calculations. These studies provide insights into the molecular structure and vibrational properties of these compounds, which are crucial for their application in various scientific domains (Wu, Chen, Chen, & Zhou, 2021).
Chemical Synthesis and Analysis
- Organic Electron-Donors Synthesis : Research has been conducted on synthesizing organic electron-donors derived from compounds including the 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group. These studies are significant for advancing synthetic methodologies and understanding the physicochemical properties of these compounds (Bifari & El-Shishtawy, 2021).
Molecular Electrostic Potential and Orbitals Analysis
- Molecular Electrostic Potential Analysis : Studies have been conducted to analyze the molecular electrostatic potential and frontier molecular orbitals of compounds featuring the 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group. This research contributes to understanding the electronic properties of these compounds, which is essential for applications in materials science and chemistry (Huang et al., 2021).
Nanoparticle and Polymer Applications
- Enhanced Brightness in Nanoparticles : Compounds containing the 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group have been used to enhance the brightness and emission tuning of nanoparticles. This application is particularly relevant in the development of new materials for optical and electronic devices (Fischer, Baier, & Mecking, 2013).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethoxy)phenol' involves the reaction of 4-(trifluoromethoxy)phenol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "4-(trifluoromethoxy)phenol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 4-(trifluoromethoxy)phenol and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in a suitable solvent such as dichloromethane.", "Step 2: Add a palladium catalyst such as palladium acetate to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the product by column chromatography using a suitable eluent such as hexane/ethyl acetate." ] } | |
CAS RN |
1689502-03-1 |
Product Name |
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethoxy)phenol |
Molecular Formula |
C13H16BF3O4 |
Molecular Weight |
304.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
